Cas no 189130-87-8 (3-(Chloromethyl)-5-isopropyl-1,2,4-oxadiazole)

3-(Chloromethyl)-5-isopropyl-1,2,4-oxadiazole is a heterocyclic compound featuring a reactive chloromethyl group and an isopropyl substituent on a 1,2,4-oxadiazole ring. This structure makes it a versatile intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The chloromethyl group enables facile functionalization through nucleophilic substitution, while the isopropyl moiety contributes to steric and electronic modulation. Its stability under standard conditions and compatibility with a range of reaction conditions enhance its utility in multi-step synthetic routes. The compound is particularly valued for its role in constructing complex molecular architectures, offering synthetic chemists a reliable building block for targeted modifications.

3-(Chloromethyl)-5-isopropyl-1,2,4-oxadiazole structure

189130-87-8 structure

Product Name:3-(Chloromethyl)-5-isopropyl-1,2,4-oxadiazole

CAS No:189130-87-8

MF:C₆H₉ClN₂O

MW:160.60146021843

MDL:MFCD09864313

CID:907607

PubChem ID:18332320

Update Time:2025-05-27

3-(Chloromethyl)-5-isopropyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

- 3-(Chloromethyl)-5-isopropyl-1,2,4-oxadiazole
- 1,2,4-OXADIAZOLE, 3-(CHLOROMETHYL)-5-(1-METHYLETHYL)-
- 3-(chloromethyl)-5-(propan-2-yl)-1,2,4-oxadiazole
- 3-(Chloromethyl)-5-isopropyl-1,2,4-oxadizlole
- AC1Q1OWY
- AGN-PC-01UGXF
- Ambcb4013193
- CTK4E0045
- SureCN6242167
- 3-(chloromethyl)-5-isopropyl-1,2,4-oxadiazole(SALTDATA: FREE)
- 3-Chloromethyl-5-isopropyl-[1,2,4]oxadiazole
- CHNMYSFXOVDDFY-UHFFFAOYSA-N
- DA-24946
- EN300-53654
- LS-06942
- DTXSID00592894
- AB53826
- SCHEMBL6242167
- 3-(chloromethyl)-5-propan-2-yl-1,2,4-oxadiazole
- CS-0449091
- 189130-87-8
- MFCD09864313
- AKOS009252560
- MDL： MFCD09864313
- Inchi： 1S/C6H9ClN2O/c1-4(2)6-8-5(3-7)9-10-6/h4H,3H2,1-2H3
- InChI Key： CHNMYSFXOVDDFY-UHFFFAOYSA-N
- SMILES： ClCC1=NOC(C(C)C)=N1

Computed Properties

Exact Mass: 160.04047
Monoisotopic Mass: 160.0403406g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 110
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 38.9Å²

Experimental Properties

PSA: 38.92

3-(Chloromethyl)-5-isopropyl-1,2,4-oxadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C386330-100mg	3-(chloromethyl)-5-isopropyl-1,2,4-oxadiazole	189130-87-8		100mg	$ 50.00	2022-06-01
TRC	C386330-500mg	3-(chloromethyl)-5-isopropyl-1,2,4-oxadiazole	189130-87-8		500mg	$ 160.00	2022-06-01
TRC	C386330-1g	3-(chloromethyl)-5-isopropyl-1,2,4-oxadiazole	189130-87-8		1g	$ 230.00	2022-06-01
Apollo Scientific	OR925985-250mg	3-(Chloromethyl)-5-(propan-2-yl)-1,2,4-oxadiazole	189130-87-8	95%	250mg	£225.00	2025-02-21
Apollo Scientific	OR925985-1g	3-(Chloromethyl)-5-(propan-2-yl)-1,2,4-oxadiazole	189130-87-8	95%	1g	£555.00	2025-02-21
abcr	AB217109-250 mg	3-(Chloromethyl)-5-isopropyl-1,2,4-oxadiazole; 95%	189130-87-8		250 mg	€168.30	2023-07-20
abcr	AB217109-1 g	3-(Chloromethyl)-5-isopropyl-1,2,4-oxadiazole; 95%	189130-87-8		1 g	€230.10	2023-07-20
abcr	AB217109-5 g	3-(Chloromethyl)-5-isopropyl-1,2,4-oxadiazole; 95%	189130-87-8		5 g	€749.60	2023-07-20
Chemenu	CM281724-1g	3-(Chloromethyl)-5-isopropyl-1,2,4-oxadiazole	189130-87-8	95%	1g	$***	2023-03-29
Chemenu	CM281724-5g	3-(Chloromethyl)-5-isopropyl-1,2,4-oxadiazole	189130-87-8	95%	5g	$***	2023-03-29